Cas no 515-83-3 (2,2,2-trichloro-1-ethoxyethanol)

• Product Name: 2,2,2-trichloro-1-ethoxyethanol
• CAS No: 515-83-3
• MF: C₄H₇Cl₃O₂
• MW: 193.45617890358
• CID: 82412
• PubChem ID: 10587
• Update Time: 2025-05-20

2,2,2-trichloro-1-ethoxyethanol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trichloro-1-ethoxyethanol
• 2.2.2-Trichloro-1-ethoxyethanol
• 1-Aethoxy-2,2,2-trichlor-aethanol
• 1-ethoxy-2,2,2-trichloro-ethanol
• 2,2':6',2''-TERPYRIDINE-4'-PHOSPHONIC ACID
• Chloral alcoholate
• Chloral ethylalcoholate
• Chloral semiacetal
• Chloral,ethyl hemiacetal
• Chloral-monoaethylacetal
• Ethanol chloral hemiacetal
• ETHANOL,2,2,2-TRICHLORO-1-ETHOXY
• trichloroacetaldehyde ethyl hemiacetal
• Trichloroacetaldehyde monoethylacetal
• AKOS015918432
• UNII-JU3I94Z61H
• NSC 8411
• Chloralalkoholat
• NS00043571
• SCHEMBL492511
• 2,2-Trichloro-1-ethoxyethanol
• BRN 1209355
• DTXSID90870577
• NSC-8411
• JU3I94Z61H
• ETHANOL, 2,2,2-TRICHLORO-1-ETHOXY-
• 2,2,2-Trichloro-1-ethoxy ethanol
• CHLORAL ALCOHOLATE, (+/-)-
• MFCD00013668
• NSC8411
• WLN: GXGGYQO2
• Q27281702
• BP-13084
• Chloral, ethyl hemiacetal
• Ethanol,2,2-trichloro-1-ethoxy-
• EINECS 208-211-1
• Chloralalkoholat [Czech]
• FT-0607725
• 1-Ethoxy-2,2,2-trichloroethanol
• 515-83-3
• 2.2.2-trichloro-1-ethoxy ethanol
• DLHWKJDYXPNWAI-UHFFFAOYSA-N
• Ethanol, 1-ethoxy-2,2,2-trichloro-
• CHLORAL ALCOHOLATE [MI]
• DTXCID00818288
• G90002
• DB-051993
• 4-01-00-03144 (Beilstein Handbook Reference)

• MDL： MFCD00013668
• Inchi： 1S/C4H7Cl3O2/c1-2-9-3(8)4(5,6)7/h3,8H,2H2,1H3
• InChI Key： DLHWKJDYXPNWAI-UHFFFAOYSA-N
• SMILES： ClC(C(O)OCC)(Cl)Cl
• BRN： 1209355

Computed Properties

• Exact Mass: 191.95100
• Monoisotopic Mass: 191.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Color/Form: Solid crystallization
• Density: 1,143 g/cm3
• Melting Point: 47 °C
• Boiling Point: 116 °C
• Flash Point: 116°C
• Refractive Index: 1.488
• Water Partition Coefficient: Slightly soluble in Water.
• PSA: 29.46000
• LogP: 1.71150
• Solubility: Soluble in water and ethanol
• Merck: 14,2069
• Sensitiveness: Hygroscopic

2,2,2-trichloro-1-ethoxyethanol Security Information

• Hazard Category Code： 22
• Safety Instruction： S23; S36/37; S45; S28A
• RTECS：KM4725000
• Hazardous Material Identification：
• Risk Phrases：R22
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Chlorohydrins

Additional information on 2,2,2-trichloro-1-ethoxyethanol

Introduction to CAS No. 515-83-3: 2,2,2-Trichloro-1-Ethoxyethanol

CAS No. 515-83-3, commonly referred to as 2,2,2-trichloro-1-ethoxyethanol, is a chemical compound with significant applications in various industrial and scientific fields. This compound is characterized by its unique structure, which includes three chlorine atoms attached to a central carbon atom and an ethoxy group. The presence of these functional groups imparts distinct chemical properties that make it valuable in numerous processes.

The synthesis of 2,2,2-trichloro-1-ethoxyethanol involves a multi-step process that typically begins with the chlorination of an appropriate precursor. Recent advancements in synthetic methodologies have allowed for more efficient and environmentally friendly production techniques. For instance, researchers have explored the use of catalytic systems to enhance the selectivity and yield of the chlorination reaction. These innovations not only improve the overall production efficiency but also align with the growing demand for sustainable chemical manufacturing practices.

In terms of applications, 2,2,2-trichloro-1-ethoxyethanol has found extensive use in the pharmaceutical industry as an intermediate in the synthesis of various drugs. Its ability to participate in nucleophilic substitution reactions makes it particularly useful in creating complex molecular structures. Additionally, this compound is employed in the production of agrochemicals and specialty chemicals due to its reactivity and versatility.

Recent studies have highlighted the potential of CAS No. 515-83-3 in advanced materials science. Researchers have investigated its role as a precursor in the synthesis of novel polymers and materials with tailored properties. For example, it has been used in the development of biodegradable polymers that offer enhanced mechanical strength and environmental compatibility. These findings underscore the compound's importance in cutting-edge research and development activities.

The physical properties of 2,2,2-trichloro-1-ethoxyethanol are well-documented and include a boiling point of approximately 70°C under standard conditions. Its solubility characteristics make it suitable for use in both polar and non-polar solvents, further expanding its applicability across different chemical processes. The compound's stability under various conditions has also been thoroughly examined, ensuring its safe handling and storage in industrial settings.

In conclusion, CAS No. 515-83-3, or 2,2,2-trichloro-1-ethoxyethanol, stands out as a versatile and valuable compound with a wide range of applications. Its unique chemical structure and properties continue to drive innovation across multiple industries. As research progresses, new applications and improved synthetic methods are expected to further enhance its role in modern chemistry.